Cas no 2059998-76-2 (1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene)

• Product Name: 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene
• CAS No: 2059998-76-2
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• MDL: MFCD30476924
• CID: 5163527
• PubChem ID: 22087519
• Update Time: 2025-11-02

1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene

• MDL： MFCD30476924
• Inchi： 1S/C11H13F3O/c1-8(2)6-9-4-3-5-10(7-9)15-11(12,13)14/h3-5,7-8H,6H2,1-2H3
• InChI Key： AFWVAQIIJPBXSP-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)=CC=CC(OC(F)(F)F)=C1

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene

1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene (CAS 2059998-76-2): A Comprehensive Technical Overview

1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene (CAS 2059998-76-2) is a specialized organic compound that has gained significant attention in pharmaceutical and material science research. This trifluoromethoxy benzene derivative features a unique molecular structure combining a 2-methylpropyl group with a trifluoromethoxy substituent, making it particularly valuable for various industrial applications.

The compound's molecular formula is C₁₁H₁₃F₃O, with a molecular weight of 218.22 g/mol. Its structural features include:

• A benzene ring core modified with electron-withdrawing trifluoromethoxy group

• An isobutyl (2-methylpropyl) side chain providing steric bulk

• Excellent thermal stability (decomposition temperature >200°C)

• Moderate solubility in common organic solvents

Recent studies highlight the growing importance of fluorinated aromatic compounds like 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene in drug discovery. The trifluoromethoxy moiety is particularly valuable for:

• Enhancing metabolic stability of pharmaceutical candidates

• Improving membrane permeability

• Modulating receptor binding affinity

In material science applications, this compound serves as:

• Building block for liquid crystal materials

• Intermediate for specialty polymers

• Component in advanced electronic materials

The global market for fluorinated benzene derivatives is projected to grow at 6.8% CAGR from 2023-2030, driven by increasing demand from the pharmaceutical sector. 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene has seen particular interest as researchers explore its potential in:

• CNS-targeting drug development

• Anti-inflammatory agents

• Novel agrochemical formulations

Synthetic routes to CAS 2059998-76-2 typically involve:

1. Friedel-Crafts alkylation of 3-(trifluoromethoxy)benzene

2. Palladium-catalyzed coupling reactions

3. Multi-step sequences from halogenated precursors

Analytical characterization of 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene typically includes:

• ¹H and ¹⁹F NMR spectroscopy

• GC-MS analysis

• HPLC purity determination

Storage recommendations for this compound include:

• Keep in tightly sealed containers

• Store under inert atmosphere when possible

• Protect from moisture and light

Recent patent literature reveals growing interest in trifluoromethoxy-containing compounds, with CAS 2059998-76-2 appearing in several applications related to:

• Kinase inhibitor development

• G-protein coupled receptor modulators

• Materials for organic electronics

Quality specifications for commercial samples of 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene typically require:

• ≥98% purity by HPLC

• Low heavy metal content

• Minimal residual solvent levels

The compound's physicochemical properties make it particularly useful for:

• Structure-activity relationship studies

• Medicinal chemistry optimization

• Material property modification

Environmental and safety considerations for handling CAS 2059998-76-2 include:

• Standard organic chemical handling precautions

• Adequate ventilation requirements

• Proper personal protective equipment

Future research directions for 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene derivatives may explore:

• Biodegradability aspects

• Green chemistry synthetic approaches

• Expanded pharmaceutical applications

For researchers working with this compound, key considerations include:

• Compatibility with common reaction conditions

• Stability under various pH conditions

• Potential for further functionalization

The growing importance of fluorine-containing aromatic compounds in modern chemistry ensures continued interest in 1-(2-Methylpropyl)-3-(trifluoromethoxy)benzene and related structures. As synthetic methodologies advance and applications expand, this compound will likely remain a valuable tool for chemical innovation across multiple disciplines.